Cas no 87431-71-8 (1,3,4-Thiadiazol-2-amine, 5-[5-(4-chlorophenyl)pentyl]-N-methyl-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-[5-(4-chlorophenyl)pentyl]-N-methyl-
• CAS No: 87431-71-8
• MF: C₁₄H₁₈ClN₃S
• MW: 295.830820560455
• CID: 656324
• PubChem ID: 13669694
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, 5-[5-(4-chlorophenyl)pentyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-[5-(4-chlorophenyl)pentyl]-N-methyl-
• 5-[5-(4-chlorophenyl)pentyl]-N-methyl-1,3,4-thiadiazol-2-amine
• DTXSID70546309
• 87431-71-8

• Inchi： 1S/C14H18ClN3S/c1-16-14-18-17-13(19-14)6-4-2-3-5-11-7-9-12(15)10-8-11/h7-10H,2-6H2,1H3,(H,16,18)
• InChI Key： QMPDYYDWKGBCIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCCCCC1=NN=C(NC)S1

Computed Properties

• Exact Mass: 295.0909965g/mol
• Monoisotopic Mass: 295.0909965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66Ų